Cas no 1177356-65-8 (5-(2,5-dimethoxyphenyl)-2-methyl-pyrazole-3-carboxylic acid)

• Product Name: 5-(2,5-dimethoxyphenyl)-2-methyl-pyrazole-3-carboxylic acid
• CAS No: 1177356-65-8
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• MDL: MFCD16631560
• CID: 4561675
• PubChem ID: 33675828
• Update Time: 2025-11-03

5-(2,5-dimethoxyphenyl)-2-methyl-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dimethoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid
• 1H-Pyrazole-5-carboxylic acid, 3-(2,5-dimethoxyphenyl)-1-methyl-
• 5-(2,5-dimethoxyphenyl)-2-methyl-pyrazole-3-carboxylic acid

• MDL： MFCD16631560
• Inchi： 1S/C13H14N2O4/c1-15-11(13(16)17)7-10(14-15)9-6-8(18-2)4-5-12(9)19-3/h4-7H,1-3H3,(H,16,17)
• InChI Key： ORJPPALIHWHKCY-UHFFFAOYSA-N
• SMILES： N1(C)C(C(O)=O)=CC(C2=CC(OC)=CC=C2OC)=N1

Additional information on 5-(2,5-dimethoxyphenyl)-2-methyl-pyrazole-3-carboxylic acid

Comprehensive Overview of 5-(2,5-dimethoxyphenyl)-2-methyl-pyrazole-3-carboxylic acid (CAS No. 1177356-65-8)

5-(2,5-dimethoxyphenyl)-2-methyl-pyrazole-3-carboxylic acid (CAS No. 1177356-65-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a dimethoxyphenyl group and a carboxylic acid functionality. Its chemical properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates and crop protection agents.

The compound's CAS number 1177356-65-8 serves as a critical identifier in regulatory and scientific databases, ensuring precise tracking in research and development (R&D) workflows. Researchers often explore its synthetic applications due to its potential to modulate biological pathways. For instance, its pyrazole core is frequently investigated for its role in enzyme inhibition, a hot topic in cancer therapy and metabolic disorder research. Recent trends in AI-driven drug discovery have also highlighted similar compounds for their computational docking potential.

From a structural-activity relationship (SAR) perspective, the 2-methyl group and carboxylic acid moiety in 5-(2,5-dimethoxyphenyl)-2-methyl-pyrazole-3-carboxylic acid contribute to its solubility and binding affinity. These attributes are frequently discussed in medicinal chemistry forums, where optimizing lead compounds for oral bioavailability remains a priority. The compound's dimethoxy substitution further enhances its electron-rich aromatic system, a feature leveraged in photodynamic therapy studies.

In agrochemical applications, this pyrazole carboxylic acid derivative is explored for its potential as a herbicide or pesticide intermediate. The dimethoxyphenyl group is known to influence plant growth regulation, aligning with the growing demand for sustainable agriculture solutions. Searches for eco-friendly crop chemicals often include such heterocyclic compounds, reflecting broader industry shifts toward green chemistry.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS 1177356-65-8. These methods ensure purity and consistency, which are critical for preclinical studies. The compound's stability under physiological conditions is another area of interest, particularly for researchers focusing on prodrug design—a trending subtopic in pharmacokinetics.

Given the rising interest in personalized medicine, derivatives of 5-(2,5-dimethoxyphenyl)-2-methyl-pyrazole-3-carboxylic acid are being screened for targeted therapies. Online queries often link such compounds to biomarker discovery and precision oncology, underscoring their relevance in modern biomedical research. Additionally, its scalable synthesis makes it a candidate for high-throughput screening (HTS) platforms, a staple in AI-augmented drug development pipelines.

In summary, 5-(2,5-dimethoxyphenyl)-2-methyl-pyrazole-3-carboxylic acid (CAS No. 1177356-65-8) represents a versatile scaffold with multifaceted applications. Its integration into cutting-edge research areas—from computational chemistry to sustainable agrochemicals—demonstrates its enduring scientific value. As drug discovery and agricultural innovation evolve, this compound will likely remain a focal point for interdisciplinary studies.